OLITORISIDE
OLITORISIDE
Olitorin, also known as olitoriside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Olitorin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olitorin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, olitorin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, olitorin can be found in green vegetables, herbs and spices, and tea. This makes olitorin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
13289-20-8
VCID:
VC0000001
InChI:
InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3
SMILES:
CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
Molecular Formula:
C35H52O14
Molecular Weight:
696.8 g/mol
OLITORISIDE
CAS No.: 13289-20-8
ADC Toxins
VCID: VC0000001
Molecular Formula: C35H52O14
Molecular Weight: 696.8 g/mol
CAS No. | 13289-20-8 |
---|---|
Product Name | OLITORISIDE |
Molecular Formula | C35H52O14 |
Molecular Weight | 696.8 g/mol |
IUPAC Name | 5,14-dihydroxy-3-[4-hydroxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde |
Standard InChI | InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3 |
Standard InChIKey | KQBVSIZPUWODNU-ZJJDAITPSA-N |
Isomeric SMILES | C[C@@H]1[C@@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H](CC[C@@]5([C@@H]4CC[C@@]3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O |
SMILES | CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O |
Canonical SMILES | CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O |
Melting Point | 204-206°C |
Physical Description | Solid |
Description | Olitorin, also known as olitoriside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Olitorin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olitorin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, olitorin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, olitorin can be found in green vegetables, herbs and spices, and tea. This makes olitorin a potential biomarker for the consumption of these food products. |
Synonyms | (3|A,5|A)-3-{[2,6-dideoxy-4-o-(|A-d-glucopyranosyl)-|A-d-xylo-hexopyranosyl]oxy}-5,14-dihydroxy-19-oxocard-20(22)-enolide |
Reference | - M. T. Turakhodzhaev, M. -R. I. Shamsutdinov, T. T. Shakirov, /The isolation of olitoriside from the seeds of Corchorus olitorius/, Chemistry of Natural Compounds (July 1969), Volume 5, Issue 4, p 278 - Turakhozhaev, M. T.; Shamsutdinov, M. -R. I.; Shakirov, T. T., /The isolation of olitoriside/, Chemistry of Natural Compounds (1970) 6: 712-714 , November 01, 1970 |
PubChem Compound | 3587049 |
Last Modified | Nov 11 2021 |
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